HDAC1-IN-7

• Molecular Formula: C22H17N3O4S
• Molecular Weight: 419.5 g/mol
• InChI: InChI=1S/C22H17N3O4S/c26-19-8-2-1-7-18(19)24-22(27)16-10-12-17(13-11-16)25-30(28,29)20-9-3-5-15-6-4-14-23-21(15)20/h1-14,25-26H,(H,24,27)
• InChIKey: VFPIDGYYGNFYMH-UHFFFAOYSA-N

HDAC1-IN-7: Selective Class I HDAC Inhibitor

HDAC1-IN-7 (CAS 794552-20-8, also cataloged as HY-162361) is a synthetic small molecule identified as compound 9 in a 2024 screening study, where it functions as a histone deacetylase 1 (HDAC1) inhibitor [1]. This compound is a structural analog of the clinically approved anticancer agent Tucidinostat (Chidamide) and is frequently referenced in procurement databases as a Chidamide impurity (HDAC-IN-7) . Its primary research application lies in mechanistic studies of epigenetic regulation and in quality control analytics for pharmaceutical development .

Selective HDAC1 Probe Dissect HDAC1-specific roles in gene regulation and disease models

Zinc-Dependent Mechanism Metalloenzyme inhibition for epigenetic pathway studies

Academic & Industrial Research Chemical probe for target engagement and selectivity profiling

• [1] Zhang L, et al. Discovery of Novel Metalloenzyme Inhibitors Based on Property Characterization: Strategy and Application for HDAC1 Inhibitors. Molecules. 2024;29(5):1096. View Source

HDAC1-IN-7: Advantages Over Pan-HDAC Inhibitors

Generic substitution of HDAC1-IN-7 with more potent in-class inhibitors like Chidamide, MS-275, or MGCD0103 is not scientifically valid due to a profound difference in potency and intended use. HDAC1-IN-7 exhibits an IC50 of 0.957 μM (957 nM) against HDAC1, which is 6- to 10-fold weaker than clinical-stage inhibitors such as Chidamide (IC50 = 95 nM) and MGCD0103 (IC50 = 150 nM) [1]. This quantitative disparity renders it unsuitable for potency-driven mechanistic studies where strong target engagement is required. Crucially, HDAC1-IN-7 is not a lead candidate for therapeutic development; its value lies in its classification as a process-related impurity (HDAC-IN-7) of Chidamide . Therefore, substituting it with a high-potency inhibitor would invalidate analytical method development, impurity profiling, and studies specifically investigating the biological impact of weakly active chemical scaffolds.

Pan‑HDAC inhibitor Broad Class I/IIb inhibition may mask HDAC1‑specific phenotypic readouts

Dual HDAC1/2 inhibitor Concomitant HDAC2 engagement can shift transcriptional and cellular outcomes

Non‑selective benzamide Isoform‑selective mechanism may not be replicated; target attribution may require validation

• [1] Zhang L, et al. Discovery of Novel Metalloenzyme Inhibitors Based on Property Characterization: Strategy and Application for HDAC1 Inhibitors. Molecules. 2024;29(5):1096. View Source

HDAC1-IN-7: Comparative Evidence Profile

HDAC1 Inhibitory Potency: A Quantitative Benchmark

In biochemical assays, HDAC1-IN-7 (compound 9) demonstrates an IC50 of 0.957 μM (957 nM) for HDAC1 [1]. This is a critical differentiator from its structural analog, Chidamide (Tucidinostat), which exhibits an IC50 of 0.095 μM (95 nM) for the same target . This order-of-magnitude difference in potency confirms that HDAC1-IN-7 is a significantly weaker inhibitor.

HDAC1 IC50

Cross‑study comparable

0.957 mM (HDAC1‑IN‑7) vs. 1.24 nM (HR488B), 41.2 nM (Colrestat), 95 nM (Tucidinostat)

Reported assay‑window calibration context

~772,000‑fold lower potency than HR488B; suitable as reference compound

Evidence Dimension	In vitro biochemical inhibition of HDAC1 (IC50)
Target Compound Data	0.957 μM (957 nM)
Comparator Or Baseline	Chidamide (Tucidinostat): 0.095 μM (95 nM)
Quantified Difference	HDAC1-IN-7 is approximately 10-fold less potent than Chidamide
Conditions	Fluorescence-based enzymatic assay using recombinant HDAC1 and acetylated peptide substrate

Why This Matters

This quantitative difference mandates the use of HDAC1-IN-7 over Chidamide when a low-activity control is needed to assess off-target effects or to establish a baseline for novel inhibitor screening.

• [1] Zhang L, et al. Discovery of Novel Metalloenzyme Inhibitors Based on Property Characterization: Strategy and Application for HDAC1 Inhibitors. Molecules. 2024;29(5):1096. View Source

Intra-Class Selectivity: HDAC1 vs. HDAC2 and HDAC3

HDAC1-IN-7 displays an IC50 of 0.957 μM (957 nM) against HDAC1 [1]. In contrast, the clinical candidate MS-275 (Entinostat) shows a more potent IC50 of 0.3 μM (300 nM) against the same enzyme [2]. While both compounds fall within the sub-micromolar range, MS-275's activity is approximately 3-fold greater than that of HDAC1-IN-7.

Selectivity Profile

Class‑level inference

Reported HDAC1‑selective inhibitor

Supports isoform‑specific pathway studies

Selectivity versus HDAC2/3 not fully detailed; verify in panel

Evidence Dimension	In vitro biochemical inhibition of HDAC1 (IC50)
Target Compound Data	0.957 μM (957 nM)
Comparator Or Baseline	MS-275 (Entinostat): 0.3 μM (300 nM)
Quantified Difference	MS-275 is approximately 3.2-fold more potent than HDAC1-IN-7
Conditions	Fluorescence-based enzymatic assay using recombinant HDAC1 and acetylated peptide substrate

Why This Matters

This potency gap underscores that HDAC1-IN-7 is not a direct substitute for MS-275 in biological assays where robust HDAC1 inhibition is the primary endpoint. It is best suited for studies requiring a weaker reference point.

• [1] Zhang L, et al. Discovery of Novel Metalloenzyme Inhibitors Based on Property Characterization: Strategy and Application for HDAC1 Inhibitors. Molecules. 2024;29(5):1096. View Source
• [2] Adooq Bioscience. MS-275 (Entinostat) Product Datasheet. View Source

Chemical Scaffold: Non-Hydroxamate Sulfonamide-Benzamide Core

HDAC1-IN-7 (CAS 794552-20-8) is explicitly designated in multiple chemical databases as a Chidamide impurity (HDAC-IN-7) . This designation is a key differentiator from other in-class inhibitors like MGCD0103 or SAHA, which are not related to Chidamide's synthetic pathway. It is provided as an analytical reference standard, typically with a purity specification of ≥98% for use in HPLC and LC-MS method development .

Chemical Scaffold

Class‑level inference

Sulfonamide‑benzamide core (non‑hydroxamate)

Distinct chemotype for SAR diversification

Structure‑activity relationships require further validation

Evidence Dimension	Chemical designation and analytical use case
Target Compound Data	Identified as Chidamide impurity; CAS 794552-20-8; Purity ≥98%
Comparator Or Baseline	Chidamide (API); MGCD0103; MS-275
Quantified Difference	Qualitative difference in classification and primary application (impurity standard vs. active pharmaceutical ingredient)
Conditions	Analytical chemistry and pharmaceutical quality control

Why This Matters

For pharmaceutical scientists developing or validating analytical methods for Chidamide drug substance or product, HDAC1-IN-7 is an indispensable reference material. No other HDAC1 inhibitor can serve this specific regulatory and analytical function.

Solubility and Formulation Profile

HDAC1-IN-7 exhibits an IC50 of 0.957 μM (957 nM) for HDAC1 [1]. In contrast, the FDA-approved pan-HDAC inhibitor SAHA (Vorinostat) demonstrates a significantly higher potency for HDAC1, with a reported IC50 of approximately 0.01 μM (10 nM) [2]. This represents a nearly 100-fold difference in inhibitory activity.

Solubility & Formulation

Data to verify

Soluble in DMSO ≥10 mM; in vivo formulation protocols documented

Supports reproducible assay preparation

Supplier‑provided data; validate in own laboratory setting

Evidence Dimension	In vitro biochemical inhibition of HDAC1 (IC50)
Target Compound Data	0.957 μM (957 nM)
Comparator Or Baseline	SAHA (Vorinostat): ~0.01 μM (10 nM)
Quantified Difference	SAHA is approximately 95-fold more potent than HDAC1-IN-7
Conditions	Fluorescence-based enzymatic assay using recombinant HDAC1 and acetylated peptide substrate

Why This Matters

This vast potency gap reinforces that HDAC1-IN-7 is not suitable as a positive control in studies evaluating pan-HDAC inhibition. Its procurement is instead justified for studies focused on weak, non-optimized HDAC1 binding or as a chemical tool for virtual screening validation.

• [1] Zhang L, et al. Discovery of Novel Metalloenzyme Inhibitors Based on Property Characterization: Strategy and Application for HDAC1 Inhibitors. Molecules. 2024;29(5):1096. View Source
• [2] Richon VM, et al. A class of hybrid polar inducers of transformed cell differentiation inhibits histone deacetylases. Proc Natl Acad Sci U S A. 1998;95(6):3003-3007. View Source

HDAC1-IN-7: Research and Industrial Applications

HDAC1 Assay Calibration and Validation

HDAC1-IN-7 is the definitive reference standard for identifying and quantifying this specific process-related impurity in Chidamide active pharmaceutical ingredient (API) batches . Analytical chemists should procure this compound to develop and validate HPLC or LC-MS methods, ensuring compliance with regulatory guidelines for generic or novel Chidamide formulations. Its purity of ≥98% supports accurate calibration and quantification, a role no other HDAC1 inhibitor can fulfill .

Target Deconvolution and Isoform-Specific Studies

In screening campaigns aimed at discovering novel, potent HDAC1 inhibitors, HDAC1-IN-7 serves as an ideal low-activity control (IC50 = 0.957 μM) [1]. When benchmarking new chemical entities against clinical inhibitors like Chidamide (IC50 = 0.095 μM) or SAHA (IC50 = 0.01 μM), HDAC1-IN-7 provides a quantitative baseline for weak inhibition. This allows researchers to establish a clear activity window and confidently identify compounds with superior potency and therapeutic potential .

SAR and Medicinal Chemistry Benchmarking

Medicinal chemists engaged in optimizing Chidamide-like scaffolds can use HDAC1-IN-7 as a starting point for SAR exploration. Its documented IC50 of 0.957 μM against HDAC1 [1] and its defined binding mode, which involves a monodentate interaction with the active site zinc ion [2], provide a concrete reference. By comparing the structural modifications and resulting potency of new analogs to HDAC1-IN-7, research teams can efficiently map the chemical features required for enhanced HDAC1 inhibition.

Application

Selection Property

Validation Focus

Enzymatic assay calibration

Moderate potency for assay window

Z′‑factor and linear range validation

Isoform‑specific target deconvolution

HDAC1 selectivity vs HDAC2/3

Transcriptional & phenotypic endpoint attribution

Non‑hydroxamate SAR benchmarking

Sulfonamide‑benzamide chemotype

Potency & selectivity optimization

In vivo pharmacodynamic studies

Established formulation protocols

Target engagement biomarkers & tumor model response

• [1] Zhang L, et al. Discovery of Novel Metalloenzyme Inhibitors Based on Property Characterization: Strategy and Application for HDAC1 Inhibitors. Molecules. 2024;29(5):1096. View Source
• [2] Zhang L, et al. (2024). Docking analysis of compound 9 with HDAC1. View Source